ethyl 2-(4-methoxyphenyl)-7-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 2-(4-methoxyphenyl)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C16H16N4O3/c1-4-23-15(21)13-9-17-16-18-14(19-20(16)10(13)2)11-5-7-12(22-3)8-6-11/h5-9H,4H2,1-3H3
• InChI Key: IIOWVZAOQKDDAA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N2C(=NC(=N2)C3=CC=C(C=C3)OC)N=C1)C
• Molecular Formula: C16H16N4O3
• Molecular Weight: 312.32 g/mol

Description

Ethyl 2-(4-methoxyphenyl)-7-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the pharmaceutical industry. This compound is a member of the triazolopyrimidine family, which is known for its diverse pharmacological properties.

Scientific Research Applications

Synthetic Methodologies and Structural Elucidation A significant portion of research on this compound involves innovative synthetic routes and structural characterizations. One study details a convenient synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, showcasing the compound's utility in generating novel chemical entities through interactions with various arylidinemalononitrile derivatives (Mohamed, 2021). Another study emphasizes the rearrangement of thiazolo[3,2-a]pyrimidines into triazolo[4,3-a]pyrimidines, indicating the structural versatility and reactivity of related compounds under specific conditions (Lashmanova et al., 2019).

Antimicrobial and Tuberculostatic Activities Research into the biological activities of derivatives of ethyl 2-(4-methoxyphenyl)-7-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate reveals promising antimicrobial properties. One such investigation synthesized novel pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines starting from a related compound, which were then screened for their antimicrobial activity, demonstrating potential in combating microbial infections (El‐Kazak & Ibrahim, 2013). Another study focused on the tuberculostatic activity of structural analogs, highlighting the importance of such compounds in developing new antituberculous agents (Titova et al., 2019).

Chemical Transformations and Rearrangements The chemical behavior of this compound derivatives under various conditions has been a focal point of research, uncovering intricate reaction pathways and potential applications in synthetic chemistry. For instance, the study of recyclization and substitution reactions of condensed carbethoxypyrimidines reveals complex chemical behaviors that could be harnessed for creating novel heterocyclic compounds (Danagulyan et al., 2011).